3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C20H13F2N3O2S2
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 3-amino-6-(4-fluorophenyl)-2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H13F2N3O2S2/c21-13-5-1-11(2-6-13)16(26)10-28-20-24-15-9-17(12-3-7-14(22)8-4-12)29-18(15)19(27)25(20)23/h1-9H,10,23H2
• InChI Key: MZKHYOGQEFAAOS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC3=C(S2)C(=O)N(C(=N3)SCC(=O)C4=CC=C(C=C4)F)N)F

Description

3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one is a synthetic compound that belongs to the group of thienopyrimidines. This compound has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in the progression of cancer and inflammation. For example, it has been found to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and division. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one has been found to have several biochemical and physiological effects. Studies have shown that this compound induces apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer therapy. It has also been found to reduce the production of pro-inflammatory cytokines, which can help in the treatment of inflammatory diseases. In addition, this compound has been found to have neuroprotective effects, which can be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its potent anti-cancer and anti-inflammatory activity. This compound can be used as a lead compound for the development of new drugs for the treatment of cancer and inflammatory diseases. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one. One direction is the development of new analogs with improved solubility and potency. Another direction is the investigation of the mechanism of action of this compound in more detail. This can help in the development of new drugs with better efficacy and fewer side effects. In addition, the potential use of this compound in combination therapy with other drugs for the treatment of cancer and inflammatory diseases can also be explored.

Synthesis Methods

The synthesis of 3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one involves a multi-step process. The starting material is 4-fluorobenzaldehyde, which undergoes a Knoevenagel condensation with 2-thiophenecarboxaldehyde in the presence of a base to give 2-(4-fluorophenyl)-2-thienylacrylonitrile. This intermediate is then reacted with ethyl 2-mercaptoacetate in the presence of a base to give ethyl 2-[(2-thienyl)thio]-2-(4-fluorophenyl)acetate. The final compound is obtained by reacting ethyl 2-[(2-thienyl)thio]-2-(4-fluorophenyl)acetate with 2-amino-4-(4-fluorophenyl)thiazole in the presence of a base.

Scientific Research Applications

3-amino-6-(4-fluorophenyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.